Cas no 64021-80-3 (3-Pyrrolidinamine, 1-methyl-N-(phenylmethyl)-)

• Product Name: 3-Pyrrolidinamine, 1-methyl-N-(phenylmethyl)-
• CAS No: 64021-80-3
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 1673342
• PubChem ID: 12374096
• Update Time: 2025-04-21

3-Pyrrolidinamine, 1-methyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinamine, 1-methyl-N-(phenylmethyl)-
• AKOS010722852
• Z819094692
• 64021-80-3
• DB-172993
• SCHEMBL11727639
• N-benzyl-1-methylpyrrolidin-3-amine

• Inchi： 1S/C12H18N2/c1-14-8-7-12(10-14)13-9-11-5-3-2-4-6-11/h2-6,12-13H,7-10H2,1H3
• InChI Key： YSVSROHZZNQVGJ-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 190.14714
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27